Cas no 883107-64-0 (2-Propenal,3-(2-chloro-6-fluorophenyl)-)
883107-64-0 structure
Product Name:2-Propenal,3-(2-chloro-6-fluorophenyl)-
CAS No:883107-64-0
MF:C9H6ClFO
MW:184.594745159149
CID:710377
Update Time:2024-01-31
2-Propenal,3-(2-chloro-6-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,3-(2-chloro-6-fluorophenyl)-
- (E)-3-(2-chloro-6-fluorophenyl)acrylaldehyde
- 2-CHLORO-4-FLUOROCINNAMALDEHYDE
- 2-Chloro-6-fluorocinnamaldehyde
- 3-(2-Chloro-6-Fluorophenyl)-2-Propenal
- 2-Propenal, 3-(2-chloro-6-fluorophenyl)-
-
- Inchi: 1S/C9H6ClFO/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-6H
- InChI Key: CULZNIOWOCPUHH-UHFFFAOYSA-N
- SMILES: C(=O)C=CC1=C(F)C=CC=C1Cl
Computed Properties
- Exact Mass: 184.00900
- Monoisotopic Mass: 184.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1.282
- Boiling Point: 278.5°C at 760 mmHg
- Flash Point: 122.2°C
- Refractive Index: 1.57
- PSA: 17.07000
- LogP: 2.69120
2-Propenal,3-(2-chloro-6-fluorophenyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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